Cas no 2171333-48-3 ((1S)-1-3-(butan-2-yl)-1-methyl-1H-pyrazol-5-ylethan-1-amine)

• Product Name: (1S)-1-3-(butan-2-yl)-1-methyl-1H-pyrazol-5-ylethan-1-amine
• CAS No: 2171333-48-3
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 6428069
• PubChem ID: 165589298
• Update Time: 2025-06-30

(1S)-1-3-(butan-2-yl)-1-methyl-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-3-(butan-2-yl)-1-methyl-1H-pyrazol-5-ylethan-1-amine
• (1S)-1-[3-(butan-2-yl)-1-methyl-1H-pyrazol-5-yl]ethan-1-amine
• EN300-1618943
• 2171333-48-3

• Inchi： 1S/C10H19N3/c1-5-7(2)9-6-10(8(3)11)13(4)12-9/h6-8H,5,11H2,1-4H3/t7?,8-/m0/s1
• InChI Key： KMJJFPNQNFPLKY-MQWKRIRWSA-N
• SMILES： N1(C)C(=CC(C(C)CC)=N1)[C@H](C)N

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on (1S)-1-3-(butan-2-yl)-1-methyl-1H-pyrazol-5-ylethan-1-amine

Compound Introduction: (1S)-1-3-(butan-2-yl)-1-methyl-1H-pyrazol-5-ylethan-1-amine (CAS No. 2171333-48-3)

The compound (1S)-1-3-(butan-2-yl)-1-methyl-1H-pyrazol-5-ylethan-1-amine, identified by its CAS number 2171333-48-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The unique arrangement of functional groups within its molecular structure positions it as a promising candidate for further exploration in therapeutic interventions.

At the core of this compound's appeal lies its intricate chemical composition, which includes a pyrazole ring system linked to an amine and an isobutyl group. The presence of these specific functional groups not only contributes to its distinct chemical properties but also opens up avenues for diverse biological activities. Recent studies have highlighted the importance of pyrazole derivatives in the development of novel drugs, particularly those targeting inflammatory and metabolic disorders.

One of the most compelling aspects of (1S)-1-3-(butan-2-yl)-1-methyl-1H-pyrazol-5-ylethan-1-amine is its stereochemical configuration. The (1S) designation indicates a specific enantiomeric form, which is crucial in determining its pharmacological efficacy and safety profile. Enantiomers, despite having identical chemical formulas, can exhibit vastly different biological responses due to their interaction with chiral environments within the body. This underscores the importance of precise stereochemical control in drug design.

In the context of current research, the compound's potential as a lead molecule has been explored in several preclinical studies. These investigations have focused on its interaction with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary findings suggest that it may possess inhibitory properties against certain enzymes implicated in inflammation and oxidative stress, making it a candidate for further development into therapeutic agents.

The structural features of (1S)-1-3-(butan-2-yl)-1-methyl-1H-pyrazol-5-ylethan-1-amine also make it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify optimal binding interactions between this compound and potential target proteins. This approach has been instrumental in accelerating the discovery of novel pharmacological entities and optimizing their efficacy.

Moreover, the compound's solubility and stability profiles are critical factors that influence its suitability for pharmaceutical applications. Studies have demonstrated that modifications to its molecular structure can enhance these properties, thereby improving bioavailability and therapeutic outcomes. Such optimizations are essential for translating preclinical findings into clinical reality, ensuring that the drug candidate performs effectively in vivo.

The synthesis of (1S)-1-3-(butan-2-yl)-1-methyl-1H-pyrazol-5-yethanamino presents unique challenges due to its complex architecture. However, advancements in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as asymmetric synthesis and chiral resolution have been particularly valuable in achieving the desired stereochemical purity, which is paramount for pharmaceutical applications.

Recent advancements in analytical chemistry have also contributed to a deeper understanding of this compound's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide detailed insights into its molecular structure and dynamics. These analytical tools are indispensable for confirming the identity and purity of the compound, ensuring that it meets stringent pharmaceutical standards.

The potential applications of (1S)-1-butanamino]-methyl]-pyrazol[5]anone extend beyond traditional therapeutic areas. Its unique chemical properties make it a versatile building block for designing novel molecules with tailored biological activities. This flexibility is particularly valuable in addressing unmet medical needs where existing treatments are limited or ineffective.

In conclusion, the compound (1S)-3-isobutylmethylpyrazol[5]anone represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure, stereochemical configuration, and potential biological activities position it as a promising candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.